Cas no 73129-12-1 (4-Chloro-2-fluorobenzenethiol)

4-Chloro-2-fluorobenzenethiol is a fluorinated and chlorinated benzenethiol derivative with the molecular formula C₆H₄ClFS. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both chloro and fluoro substituents enhances its reactivity, enabling selective functionalization in cross-coupling reactions or nucleophilic substitutions. Its thiol group (-SH) offers a reactive site for metal coordination or further derivatization, making it useful in ligand design and polymer chemistry. The compound’s stability under controlled conditions ensures reliable performance in synthetic applications. Proper handling is required due to its potential sensitivity to oxidation and typical thiol-related hazards.
4-Chloro-2-fluorobenzenethiol structure
4-Chloro-2-fluorobenzenethiol structure
Product Name:4-Chloro-2-fluorobenzenethiol
CAS No:73129-12-1
MF:C6H4ClFS
MW:162.612362861633
MDL:MFCD12026159
CID:2619846
PubChem ID:12517592
Update Time:2025-10-29

4-Chloro-2-fluorobenzenethiol Chemical and Physical Properties

Names and Identifiers

    • AKOS005216806
    • 4-Chloro-2-fluorothiophenol
    • 4-Chloro-2-fluorobenzene-1-thiol
    • MFCD12026159
    • YCA12912
    • G48572
    • 890-967-2
    • CS-0257545
    • EN300-673746
    • 73129-12-1
    • SCHEMBL5774991
    • 4-Chloro-2-fluorobenzenethiol
    • MDL： MFCD12026159
    • Inchi： 1S/C6H4ClFS/c7-4-1-2-6(9)5(8)3-4/h1-3,9H
    • InChI Key： PDYQPWASCIGBCP-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=C(C=1)F)S

Computed Properties

  • Exact Mass: 161.9706272g/mol
  • Monoisotopic Mass: 161.9706272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 99.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 1Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 200.6±20.0 °C at 760 mmHg
  • Flash Point: 75.1±21.8 °C
  • Vapor Pressure: 0.5±0.4 mmHg at 25°C

4-Chloro-2-fluorobenzenethiol Security Information

4-Chloro-2-fluorobenzenethiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB473805-1 g
4-Chloro-2-fluorothiophenol; .
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abcr
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abcr
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eNovation Chemicals LLC
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4-Chloro-2-fluorobenzenethiol Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:73129-12-1)
Order Number:A1196368
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:30
Price ($):1785.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:73129-12-1)
A1196368
Purity:99%
Quantity:5g
Price ($):1785.0
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